5-methoxy-2-[(4-methylphenoxy)methyl]-1H-benzimidazole

• IUPAC Name: 6-methoxy-2-[(4-methylphenoxy)methyl]-1H-benzimidazole
• InChI: InChI=1S/C16H16N2O2/c1-11-3-5-12(6-4-11)20-10-16-17-14-8-7-13(19-2)9-15(14)18-16/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key: CWJXKBBWCCSGMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=NC3=C(N2)C=C(C=C3)OC
• Molecular Formula: C16H16N2O2
• DSSTOX Substance ID: DTXSID701209422
• Molecular Weight: 268.31 g/mol
• CAS RN: 1018125-32-0

Description

5-methoxy-2-[(4-methylphenoxy)methyl]-1H-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound is a benzimidazole derivative with a methoxy group and a methylphenoxy group attached to it. It has been studied extensively for its biochemical and physiological effects, and its mechanism of action has been elucidated through various scientific studies.

Mechanism of Action

The mechanism of action of 5-methoxy-2-[(4-methylphenoxy)methyl]-1H-benzimidazole involves the inhibition of various enzymes and signaling pathways in the body. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are enzymes involved in the inflammatory response. It has also been found to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
5-methoxy-2-[(4-methylphenoxy)methyl]-1H-benzimidazole has been found to have various biochemical and physiological effects on the body. It has been found to reduce the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response. The compound has also been found to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 5-methoxy-2-[(4-methylphenoxy)methyl]-1H-benzimidazole in lab experiments include its potent anti-inflammatory and anticancer properties, as well as its ability to inhibit various enzymes and signaling pathways. However, the limitations of using the compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 5-methoxy-2-[(4-methylphenoxy)methyl]-1H-benzimidazole. One potential direction is the development of novel therapeutic agents based on the compound's structure and mechanism of action. Another direction is the investigation of the compound's potential use in the treatment of various diseases, including cancer, inflammation, and infections. Further studies are also needed to determine the safety and efficacy of the compound in humans.

Synthesis Methods

The synthesis of 5-methoxy-2-[(4-methylphenoxy)methyl]-1H-benzimidazole involves the reaction of 4-methylphenol with paraformaldehyde to form 4-methylphenoxyacetaldehyde. The aldehyde is then reacted with o-phenylenediamine to form the benzimidazole derivative. The final step involves the methylation of the benzimidazole ring using methoxy iodomethane.

Scientific Research Applications

5-methoxy-2-[(4-methylphenoxy)methyl]-1H-benzimidazole has been studied for its potential therapeutic applications in various fields of medicine. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. The compound has also been studied for its potential use as an antifungal and antibacterial agent.